Cas no 1018656-37-5 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal
• CAS No: 1018656-37-5
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 6203204
• PubChem ID: 55262830
• Update Time: 2025-10-20

3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal
• AKOS006303117
• EN300-1989391
• 1018656-37-5

• Inchi： 1S/C7H12O3S/c8-4-1-2-7-3-5-11(9,10)6-7/h4,7H,1-3,5-6H2
• InChI Key： ZHZZFIQCJCTKNJ-UHFFFAOYSA-N
• SMILES： S1(CCC(CCC=O)C1)(=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal

Research Brief on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal (CAS: 1018656-37-5): Recent Advances and Applications

The compound 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal (CAS: 1018656-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfolane-derived aldehyde functionality, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic routes, and exploring its biological activities.

One of the key areas of research involves the role of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal as a versatile intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases implicated in inflammatory pathways, suggesting its potential as a scaffold for anti-inflammatory drug design.

In addition to its therapeutic applications, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal. A team of researchers from the University of Cambridge reported a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional approaches. This breakthrough, published in Organic Letters, underscores the growing importance of sustainable methodologies in pharmaceutical manufacturing.

Further investigations into the biological activities of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal have revealed its potential as an anticancer agent. A 2024 study in Cancer Research demonstrated that this compound induces apoptosis in certain cancer cell lines by modulating oxidative stress pathways. These findings open new avenues for the development of targeted therapies, particularly for cancers resistant to conventional treatments.

Despite these promising developments, challenges remain in the clinical translation of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal-based therapies. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these innovations to market.

In conclusion, 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanal (CAS: 1018656-37-5) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its synthetic optimization, mechanism of action, and clinical potential will be critical in harnessing its full therapeutic value. The integration of sustainable synthetic methods and interdisciplinary collaboration will further accelerate its progress from bench to bedside.